Cas no 1415747-13-5 (3-Chloro-2-((tetrahydrofuran-3-yl)oxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 3-Chloro-2-((tetrahydrofuran-3-yl)oxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1415747-13-5
• MF: C₁₅H₂₁BClNO₄
• MW: 325.595543622971
• MDL: MFCD24368942
• CID: 4782575
• Update Time: 2025-05-25

3-Chloro-2-((tetrahydrofuran-3-yl)oxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-((tetrahydrofuran-3-yl)oxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• MDL： MFCD24368942
• Inchi： 1S/C15H21BClNO4/c1-14(2)15(3,4)22-16(21-14)10-7-12(17)13(18-8-10)20-11-5-6-19-9-11/h7-8,11H,5-6,9H2,1-4H3
• InChI Key： ZWRVGWBZDVWGPJ-UHFFFAOYSA-N
• SMILES： C1(OC2CCOC2)=NC=C(B2OC(C)(C)C(C)(C)O2)C=C1Cl

Additional information on 3-Chloro-2-((tetrahydrofuran-3-yl)oxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Overview of 3-Chloro-2-((tetrahydrofuran-3-yl)oxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1415747-13-5)

The compound 3-Chloro-2-((tetrahydrofuran-3-yl)oxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1415747-13-5) is a highly specialized boronic ester-containing derivative of pyridine, which has garnered significant attention in the fields of pharmaceutical research, organic synthesis, and material science. Its unique molecular structure, featuring both a tetrahydrofuran moiety and a dioxaborolane group, makes it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern synthetic chemistry.

In recent years, the demand for boron-based compounds like 1415747-13-5 has surged due to their pivotal role in drug discovery and agrochemical development. Researchers frequently search for "boronic acid derivatives in medicinal chemistry" or "applications of pyridine boronic esters," reflecting the growing interest in this compound's potential. The chloro and tetrahydrofuran-3-yloxy substituents further enhance its reactivity, enabling selective modifications for targeted applications.

From an SEO perspective, queries such as "CAS 1415747-13-5 supplier" or "synthesis of 3-Chloro-2-((tetrahydrofuran-3-yl)oxy)pyridine derivatives" highlight the commercial and academic relevance of this compound. Its stability under ambient conditions and compatibility with green chemistry protocols align with the industry's shift toward sustainable practices, a topic frequently discussed in scientific forums and patent literature.

The structural complexity of 1415747-13-5 also positions it as a candidate for catalysis and polymer science. For instance, its dioxaborolane group can act as a protecting group for boron functionalities, a feature exploited in multi-step synthetic routes. This adaptability answers common search queries like "how to handle air-sensitive boronic esters" or "best practices for storing boron-containing intermediates."

Furthermore, the compound's pyridine core is a recurring motif in ligand design for transition metal catalysis, a hot topic in asymmetric synthesis. Its heterocyclic framework is often explored in studies related to "nitrogen-containing heterocycles in drug design," making it a valuable reference point for researchers. Analytical techniques such as NMR spectroscopy and HPLC purity analysis are typically employed to characterize this compound, addressing technical questions like "how to confirm the purity of CAS 1415747-13-5."

In summary, 3-Chloro-2-((tetrahydrofuran-3-yl)oxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1415747-13-5) exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span life sciences, materials engineering, and industrial processes, ensuring its continued relevance in both academic and commercial spheres.